Cas no 1006319-54-5 (methyl 1-(2-ethoxy-2-oxoethyl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-(2-ethoxy-2-oxoethyl)-1H-pyrazole-3-carboxylate
• CAS No: 1006319-54-5
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• MDL: MFCD08559103
• CID: 3060842
• PubChem ID: 19576911
• Update Time: 2025-04-21

methyl 1-(2-ethoxy-2-oxoethyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Ethoxycarbonylmethyl-1H-pyrazole-3-carboxylic acid methyl ester
• methyl 1-(2-ethoxy-2-oxoethyl)-1H-pyrazole-3-carboxylate
• 1006319-54-5
• CS-0299147
• STK351548
• AKOS000319200
• EN300-231215
• methyl1-(2-ethoxy-2-oxoethyl)-1H-pyrazole-3-carboxylate
• methyl 1-(2-ethoxy-2-oxoethyl)pyrazole-3-carboxylate

• MDL： MFCD08559103
• Inchi： 1S/C9H12N2O4/c1-3-15-8(12)6-11-5-4-7(10-11)9(13)14-2/h4-5H,3,6H2,1-2H3
• InChI Key： JMKWDXCYZDHLTJ-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C=CC(C(=O)OC)=N1)=O

Computed Properties

• Exact Mass: 212.07970687Da
• Monoisotopic Mass: 212.07970687Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives